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Introduction
Bianthrone (10,10'-bianthracen-9(10H)-one) is a fascinating polycyclic aromatic hydrocarbon

that holds a significant place in the history of organic chemistry. Its unique structural features

and dynamic behavior, particularly its photochromic and thermochromic properties, have

captivated scientists for over a century. This technical guide provides an in-depth exploration of

the discovery, historical research, chemical properties, and experimental protocols related to

bianthrone, tailored for an audience of researchers and professionals in the chemical and

pharmaceutical sciences.

Discovery and Historical Research
The story of bianthrone begins in the early 20th century with the pioneering work of German

chemist Roland Scholl. In 1901, Scholl first reported the synthesis of bianthrone, a discovery

that laid the groundwork for future investigations into the intriguing properties of this molecule.

His initial synthesis marked a significant achievement in the field of polycyclic aromatic

compounds.

Decades later, in the mid-20th century, the research on bianthrone took a significant turn with

the work of Yehuda Hirshberg. In 1950, Hirshberg's investigation into the light-induced

reversible color change of bianthrone led him to coin the term "photochromism." This

phenomenon, where a compound undergoes a reversible change in color upon exposure to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1198128?utm_src=pdf-interest
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


light, became a central theme in the study of bianthrone and its derivatives. Hirshberg's work

opened up new avenues of research into the photochemistry of organic molecules and laid the

foundation for the development of light-sensitive materials.

The historical research on bianthrone has largely revolved around understanding the

mechanism of its photochromism and thermochromism. It was discovered that bianthrone
exists in two stable conformational isomers: a ground-state, non-planar "folded" form (A-form)

and a higher-energy, nearly planar "twisted" form (B-form). The transition between these two

forms is responsible for the observed color change.

Chemical and Physical Properties
Bianthrone is a yellow crystalline solid with the molecular formula C₂₈H₁₆O₂. It is sparingly

soluble in common organic solvents. The key to its unique properties lies in its molecular

structure, which consists of two anthrone moieties connected by a central carbon-carbon

double bond. This central bond is highly crowded, leading to the existence of the distinct A and

B conformers.
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Property Value Reference

Molecular Formula C₂₈H₁₆O₂ --INVALID-LINK--

Molecular Weight 384.43 g/mol --INVALID-LINK--

Appearance Yellow crystalline powder

Melting Point 300 °C [1]

Solubility
Sparingly soluble in organic

solvents

UV-Vis (A-form) ~394 nm

UV-Vis (B-form) ~650-680 nm

¹H NMR (CDCl₃, ppm) δ 7.24 (s, 16H) [2]

¹³C NMR (CDCl₃, ppm)

δ 183.9, 139.9, 133.1, 129.0,

128.8, 128.5, 127.4, 127.2,

126.9, 126.7, 126.5, 126.3,

126.1, 125.9

--INVALID-LINK--

Enthalpy Difference (A→B) ~3-5 kcal/mol [3]

Activation Energy (A→B)
Varies with solvent and

substitution
[3]

Experimental Protocols
Original Synthesis of Bianthrone (Scholl, 1901)
While the full experimental details from Scholl's 1901 publication are not readily available in

modern databases, the synthesis is understood to have involved the reduction of

anthraquinone. A general representation of this approach is the reduction of anthraquinone to

anthrone, followed by oxidative dimerization.

Modern Synthesis of Bianthrone from Anthrone
A convenient one-step synthesis of bianthrone from commercially available anthrone has been

developed.[1]
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Materials:

Anthrone

Molecular Iodine (I₂)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

Dichloromethane (CH₂Cl₂)

Procedure:

Dissolve anthrone in dichloromethane in a round-bottom flask.

Add molecular iodine and DBU to the solution at room temperature.

Stir the reaction mixture in the dark.

Monitor the reaction progress by thin-layer chromatography.

Upon completion, quench the reaction and purify the product by column chromatography to

yield bianthrone.

Investigation of Photochromism
The photochromic behavior of bianthrone can be investigated using UV-Vis spectroscopy.

Materials:

Bianthrone

A suitable solvent (e.g., toluene)

Quartz cuvette

UV lamp (for irradiation)

UV-Vis spectrophotometer
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Procedure:

Prepare a dilute solution of bianthrone in the chosen solvent.

Record the initial UV-Vis absorption spectrum of the solution. This will show the

characteristic absorption of the A-form.

Irradiate the solution in the quartz cuvette with a UV lamp for a specific period.

Immediately record the UV-Vis absorption spectrum of the irradiated solution. A new

absorption band in the visible region (around 650-680 nm) will appear, corresponding to the

B-form.

Monitor the thermal reversion by recording spectra at regular intervals in the dark. The

absorption band of the B-form will decrease as it converts back to the A-form.

Visualizations
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Click to download full resolution via product page

Caption: Conformational isomerization of bianthrone between the folded (A) and twisted (B)

forms.
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Caption: Experimental workflow for the synthesis of bianthrone and the investigation of its

photochromism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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